Cas no 1021214-33-4 (N-{6-[({[(4-fluorophenyl)methyl]carbamoyl}methyl)sulfanyl]pyridazin-3-yl}-2-methylpropanamide)

• Product Name: N-{6-[({[(4-fluorophenyl)methyl]carbamoyl}methyl)sulfanyl]pyridazin-3-yl}-2-methylpropanamide
• CAS No: 1021214-33-4
• MF: C₁₇H₁₉FN₄O₂S
• MW: 362.421765565872
• CID: 6106062
• PubChem ID: 25855470
• Update Time: 2025-07-02

N-{6-[({[(4-fluorophenyl)methyl]carbamoyl}methyl)sulfanyl]pyridazin-3-yl}-2-methylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-{6-[({[(4-fluorophenyl)methyl]carbamoyl}methyl)sulfanyl]pyridazin-3-yl}-2-methylpropanamide
• N-[6-[2-[(4-fluorophenyl)methylamino]-2-oxoethyl]sulfanylpyridazin-3-yl]-2-methylpropanamide
• AKOS024499633
• N-(6-((2-((4-fluorobenzyl)amino)-2-oxoethyl)thio)pyridazin-3-yl)isobutyramide
• F5126-0696
• 1021214-33-4

• Inchi： 1S/C17H19FN4O2S/c1-11(2)17(24)19-14-8-9-15(21-20-14)25-10-16(23)22(3)13-6-4-12(18)5-7-13/h4-9,11H,10H2,1-3H3,(H,19,20,24)
• InChI Key： OGGOBGGVTMILNG-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(SCC(N(C2=CC=C(F)C=C2)C)=O)C=C1)(=O)C(C)C

Computed Properties

• Exact Mass: 362.12127520g/mol
• Monoisotopic Mass: 362.12127520g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 109Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides

Additional information on N-{6-[({[(4-fluorophenyl)methyl]carbamoyl}methyl)sulfanyl]pyridazin-3-yl}-2-methylpropanamide

Introduction to N-{6-[({[(4-fluorophenyl)methyl]carbamoyl}methyl)sulfanyl]pyridazin-3-yl}-2-methylpropanamide (CAS No. 1021214-33-4)

N-{6-[({[(4-fluorophenyl)methyl]carbamoyl}methyl)sulfanyl]pyridazin-3-yl}-2-methylpropanamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 1021214-33-4, represents a promising candidate for further research and development in the quest for novel therapeutic agents.

The molecular structure of this compound features a pyridazine core, which is a heterocyclic aromatic ring system known for its versatility in medicinal chemistry. The pyridazine ring is substituted at the 3-position with a complex moiety that includes a carbamoyl group and a sulfanyl group, both of which are further functionalized with a methyl group and a 4-fluorophenylmethyl moiety. This intricate arrangement of functional groups contributes to the compound's potential biological activity and makes it an intriguing subject for synthetic and pharmacological exploration.

The presence of the 4-fluorophenyl group in the molecular structure is particularly noteworthy, as fluorine-containing aromatic rings are frequently incorporated into pharmaceutical compounds due to their ability to enhance metabolic stability, binding affinity, and overall pharmacological efficacy. The fluorine atom can also influence the electronic properties of the aromatic system, leading to altered reactivity and interaction with biological targets.

In recent years, there has been a growing interest in pyridazine derivatives as scaffolds for drug discovery. Pyridazines have been shown to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific substitution pattern in N-{6-[({[(4-fluorophenyl)methyl]carbamoyl}methyl)sulfanyl]pyridazin-3-yl}-2-methylpropanamide suggests that it may interact with biological targets in unique ways, potentially leading to novel therapeutic effects.

One of the most compelling aspects of this compound is its potential as a lead molecule for the development of new drugs. The combination of the pyridazine core with the various functional groups present in its structure provides multiple opportunities for further chemical modification and optimization. For instance, the carbamoyl and sulfanyl groups could serve as points for derivatization to enhance solubility, bioavailability, or target specificity.

The pharmaceutical industry has increasingly relied on computational methods and high-throughput screening to identify promising drug candidates. The structural features of N-{6-[({[(4-fluorophenyl)methyl]carbamoyl}methyl)sulfanyl]pyridazin-3-yl}-2-methylpropanamide make it an excellent candidate for these approaches. Its complexity allows for detailed computational modeling to predict its interactions with biological targets, while its well-defined structure facilitates rapid synthesis and testing in high-throughput screening assays.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry. The introduction of fluorine atoms into drug molecules can significantly alter their pharmacokinetic properties, including their metabolic stability and binding affinity. The 4-fluorophenyl group in this compound is likely to contribute to these properties, making it more suitable for long-term therapeutic use.

The sulfanyl group present in the molecule also plays a crucial role in its potential biological activity. Sulfanyl groups are known to be involved in various biological processes and have been incorporated into many drugs due to their ability to modulate enzyme activity and receptor binding. In this compound, the sulfanyl group is part of a larger functional motif that may interact with specific biological targets in a unique way.

The synthesis of N-{6-[({[(4-fluorophenyl)methyl]carbamoyl}methyl)sulfanyl]pyridazin-3-yl}-2-methylpropanamide represents a significant achievement in organic chemistry. The complexity of its structure requires careful planning and execution during the synthetic process. However, advances in synthetic methodology have made it possible to construct such molecules with increasing efficiency and precision.

In conclusion, N-{6-[({[(4-fluorophenyl)methyl]carbamoyl}methyl)sulfanyl]pyridazin-3-yl}-2-methylpropanamide (CAS No. 1021214-33-4) is a structurally complex and functionally interesting compound with potential applications in pharmaceutical research. Its unique combination of functional groups makes it an excellent candidate for further exploration as a lead molecule for drug development. As research continues in this area, it is likely that new insights into its biological activity and potential therapeutic applications will emerge.